1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene

• Molecular Formula: C14H14N2O2S
• Molecular Weight: 274.34 g/mol
• IUPAC Name: 3,5-dimethyl-N-(2-nitrophenyl)sulfanylaniline
• InChI: InChI=1S/C14H14N2O2S/c1-10-7-11(2)9-12(8-10)15-19-14-6-4-3-5-13(14)16(17)18/h3-9,15H,1-2H3
• InChI Key: KOYBACNIYVSRQP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NSC2=CC=CC=C2[N+](=O)[O-])C

Description

1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene, also known as DNBS, is a chemical compound that has been widely used in scientific research. DNBS is a nitroaromatic compound that is commonly used to induce contact hypersensitivity (CHS) in experimental animals. CHS is an immune reaction that occurs when the immune system recognizes a foreign substance on the skin and triggers an inflammatory response.

Mechanism Of Action

1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene induces CHS by covalently binding to proteins on the skin, forming hapten-protein complexes. These complexes are then recognized by the immune system, leading to the activation of T cells and the release of inflammatory cytokines. The resulting inflammation causes the characteristic skin swelling and redness observed in CHS.
Biochemical and Physiological Effects:
1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene-induced CHS results in the activation of several immune cells, including T cells, B cells, and dendritic cells. This immune response leads to the release of inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, which cause the characteristic skin swelling and redness observed in CHS. In addition, 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene has been shown to induce oxidative stress and DNA damage in cells.

Advantages And Limitations For Lab Experiments

The main advantage of using 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene-induced CHS as a model for studying immune response and inflammation is its reproducibility and reliability. 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene-induced CHS is a well-established model that has been extensively used in scientific research. However, one limitation of using 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene is that it can only induce a specific type of immune response (TH1-type), which may not be relevant for studying other autoimmune diseases.

Future Directions

There are several future directions for research involving 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene. One area of research is the development of new therapies for autoimmune diseases based on the mechanisms of 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene-induced CHS. Another area of research is the identification of new targets for drug development based on the molecular mechanisms of 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene-induced inflammation. Finally, there is a need for further research to better understand the limitations and potential applications of 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene-induced CHS as a model for studying immune response and inflammation.

Synthesis Methods

1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene can be synthesized by the reaction of 2-nitrochlorobenzene with 2-mercaptotoluene in the presence of a base. The resulting product is then purified by recrystallization.

Scientific Research Applications

1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene has been extensively used in scientific research to study the mechanisms of immune response and inflammation. 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene-induced CHS has been used as a model for studying several autoimmune diseases, including rheumatoid arthritis, multiple sclerosis, and psoriasis. In addition, 1,3-Dimethyl-5-{[(2-nitrophenyl)sulfanyl]amino}benzene has been used to study the role of different immune cells, such as T cells, B cells, and dendritic cells, in the immune response.